Cas no 1261910-87-5 (3-(5-Carboxy-2-fluorophenyl)isonicotinic acid)

3-(5-Carboxy-2-fluorophenyl)isonicotinic acid structure
1261910-87-5 structure
Product Name:3-(5-Carboxy-2-fluorophenyl)isonicotinic acid
CAS No:1261910-87-5
MF:C13H8FNO4
MW:261.205327033997
CID:2762917
PubChem ID:53223836
Update Time:2025-04-21

3-(5-Carboxy-2-fluorophenyl)isonicotinic acid Chemical and Physical Properties

Names and Identifiers

    • 3-(5-Carboxy-2-fluorophenyl)isonicotinic acid, 95%
    • MFCD18317915
    • 3-(5-CARBOXY-2-FLUOROPHENYL)ISONICOTINIC ACID
    • 1261910-87-5
    • DTXSID00687890
    • 3-(5-Carboxy-2-fluorophenyl)isonicotinic acid
    • Inchi: 1S/C13H8FNO4/c14-11-2-1-7(12(16)17)5-9(11)10-6-15-4-3-8(10)13(18)19/h1-6H,(H,16,17)(H,18,19)
    • InChI Key: TTXOVXPURCIMLZ-UHFFFAOYSA-N
    • SMILES: FC1=CC=C(C(=O)O)C=C1C1C=NC=CC=1C(=O)O

Computed Properties

  • Exact Mass: 261.04373590Da
  • Monoisotopic Mass: 261.04373590Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 363
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 87.5Ų
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